Cas no 227958-72-7 (methyl 3-(5-amino-1,3,4-thiadiazol-2-yl)propanoate)

Methyl 3-(5-amino-1,3,4-thiadiazol-2-yl)propanoate is a heterocyclic ester compound featuring a 1,3,4-thiadiazole core with an amino substituent at the 5-position. This structure confers reactivity suitable for further functionalization, making it a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The presence of both the ester and amino groups enhances its utility in condensation and cyclization reactions. Its stability under standard conditions and compatibility with common solvents facilitate handling in laboratory settings. The compound’s well-defined molecular framework allows for precise modifications, supporting the development of novel derivatives with potential biological activity.

methyl 3-(5-amino-1,3,4-thiadiazol-2-yl)propanoate structure

227958-72-7 structure

Product Name:methyl 3-(5-amino-1,3,4-thiadiazol-2-yl)propanoate

CAS No:227958-72-7

MF:C₆H₉N₃O₂S

MW:187.219559431076

CID:1414806

PubChem ID:54474128

Update Time:2025-10-18

methyl 3-(5-amino-1,3,4-thiadiazol-2-yl)propanoate Chemical and Physical Properties

Names and Identifiers

- 1,3,4-Thiadiazole-2-propanoic acid, 5-amino-, methyl ester
- methyl 3-(5-amino-1,3,4-thiadiazol-2-yl)propanoate
- Z1217131817
- CJA95872
- AKOS022282126
- CS-0312202
- methyl3-(5-amino-1,3,4-thiadiazol-2-yl)propanoate
- SCHEMBL1241823
- DB-334513
- F88401
- 3-(5-Amino-[1,3,4]thiadiazol-2-yl)-propionic acid methyl ester
- 227958-72-7
- CHEMBL4543062
- XKJBTZLTBJXIEN-UHFFFAOYSA-N
- EN300-79763
- Inchi： 1S/C6H9N3O2S/c1-11-5(10)3-2-4-8-9-6(7)12-4/h2-3H2,1H3,(H2,7,9)
- InChI Key： XKJBTZLTBJXIEN-UHFFFAOYSA-N
- SMILES： S1C(N)=NN=C1CCC(=O)OC

Computed Properties

Exact Mass: 187.04167
Monoisotopic Mass: 187.04154771g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 12
Rotatable Bond Count: 4
Complexity: 167
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.1
Topological Polar Surface Area: 106Å²

Experimental Properties

PSA: 78.1

methyl 3-(5-amino-1,3,4-thiadiazol-2-yl)propanoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	M288923-10mg	methyl 3-(5-amino-1,3,4-thiadiazol-2-yl)propanoate	227958-72-7		10mg	$ 50.00	2022-06-04
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Enamine	EN300-79763-0.05g	methyl 3-(5-amino-1,3,4-thiadiazol-2-yl)propanoate	227958-72-7	95.0%	0.05g	$84.0	2025-02-20
Enamine	EN300-79763-0.1g	methyl 3-(5-amino-1,3,4-thiadiazol-2-yl)propanoate	227958-72-7	95.0%	0.1g	$126.0	2025-02-20
Enamine	EN300-79763-0.25g	methyl 3-(5-amino-1,3,4-thiadiazol-2-yl)propanoate	227958-72-7	95.0%	0.25g	$180.0	2025-02-20
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Enamine	EN300-79763-1.0g	methyl 3-(5-amino-1,3,4-thiadiazol-2-yl)propanoate	227958-72-7	95.0%	1.0g	$362.0	2025-02-20
Enamine	EN300-79763-2.5g	methyl 3-(5-amino-1,3,4-thiadiazol-2-yl)propanoate	227958-72-7	95.0%	2.5g	$621.0	2025-02-20
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